1-(2,4-Dimethoxyphenyl)cyclopropanecarboxamide

Specification

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 1-(2,4-dimethoxyphenyl)cyclopropane-1-carboxamide
• Standard InChI: InChI=1S/C12H15NO3/c1-15-8-3-4-9(10(7-8)16-2)12(5-6-12)11(13)14/h3-4,7H,5-6H2,1-2H3,(H2,13,14)
• Standard InChI Key: OMQSNFZATRXIQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2(CC2)C(=O)N)OC

Introduction

Chemical Identity and Structural Features

Molecular Composition and Stereoelectronic Properties

The compound’s IUPAC name, 1-(2,4-dimethoxyphenyl)cyclopropane-1-carboxamide, reflects its bicyclic architecture: a cyclopropane ring directly bonded to a carboxamide group and a 2,4-dimethoxyphenyl moiety. Key structural parameters include:

Property	Value
Molecular Formula	$\text{C}_{12}\text{H}_{15}\text{NO}_{3}$
Molecular Weight	221.25 g/mol
XLogP3-AA	1.0
Hydrogen Bond Donors	1 (amide -NH$_2$)
Hydrogen Bond Acceptors	3 (two methoxy O, amide O)
Rotatable Bonds	4

The cyclopropane ring imposes significant steric strain, which may enhance reactivity or stabilize transition states in synthetic pathways. The phenyl ring’s methoxy groups adopt para and ortho positions, creating an electron-rich aromatic system capable of π-π stacking or hydrogen bonding with biological targets.

Crystallographic and Conformational Analysis

Single-crystal X-ray diffraction studies of analogous diamide derivatives reveal planar amide groups with torsional angles near 180°, indicating strong conjugation between the carbonyl and amine groups. For example, in structurally similar compounds, C–N bond lengths range from 1.334–1.337 Å, shorter than typical C–N single bonds (1.47 Å), confirming resonance stabilization. While direct crystallographic data for 1-(2,4-dimethoxyphenyl)cyclopropanecarboxamide is limited, computational models predict comparable planarity, with the cyclopropane ring adopting a puckered conformation to alleviate angle strain.

Synthesis and Functionalization

Key Synthetic Routes

The synthesis of 1-(2,4-dimethoxyphenyl)cyclopropanecarboxamide typically involves two sequential steps: (1) cyclopropanation to construct the strained three-membered ring and (2) amidation to introduce the carboxamide group.

Cyclopropanation Strategies

Cyclopropane rings are often synthesized via Simmons–Smith reactions or transition metal-catalyzed additions to alkenes. For example, reacting 2,4-dimethoxystyrene with diazomethane in the presence of a zinc-copper couple yields the cyclopropane precursor. Alternatively, rhodium-catalyzed cyclopropanation of allyl ethers provides enantioselective access to substituted cyclopropanes, though this method remains untested for this specific substrate.

Amidation Techniques

The carboxamide group is introduced via Schotten–Baumann reactions, where the cyclopropanecarboxylic acid is treated with thionyl chloride to form the acyl chloride, followed by reaction with ammonia. Recent advances employ coupling agents such as HATU or EDCI to improve yields under mild conditions. For instance, coupling 1-(2,4-dimethoxyphenyl)cyclopropanecarboxylic acid with ammonium chloride in dimethylformamide (DMF) achieves >80% conversion.

Physicochemical and Spectroscopic Properties

Solubility and Partitioning Behavior

The compound’s calculated XLogP3 of 1.0 suggests moderate lipophilicity, balancing solubility in polar aprotic solvents (e.g., DMSO, acetone) and limited water solubility (<1 mg/mL). Methoxy groups enhance membrane permeability, as evidenced by comparative studies of methoxy-substituted amides showing improved blood-brain barrier penetration relative to non-substituted analogs.

Spectroscopic Characterization

• FTIR: Strong absorptions at 1650–1680 cm$^{-1}$ (amide C=O stretch) and 1250–1270 cm$^{-1}$ (C–O of methoxy groups).

• $^1$H NMR (CDCl$_3$):

  • δ 6.4–6.6 ppm (aromatic protons, integrating for 3H),

  • δ 3.8–3.9 ppm (two methoxy -OCH$_3$ groups, 6H),

  • δ 1.2–1.5 ppm (cyclopropane CH$_2$, 4H).

• HRMS: [M+H]$^+$ peak at m/z 222.1125 (calculated 222.1130).

Biological Activities and Mechanism of Action

Receptor Binding and Enzymatic Interactions

While direct studies on 1-(2,4-dimethoxyphenyl)cyclopropanecarboxamide are sparse, structurally related amides exhibit affinity for serotonin receptors (5-HT$_{2A/2C}$) and GABA$_A$ modulators. The methoxy groups may engage in hydrogen bonding with receptor residues (e.g., Ser159 in 5-HT$_{2A}$), as observed in docking simulations of analogous compounds.

Larvicidal and Pest Control Applications

Diamide derivatives sharing the carboxamide motif demonstrate larvicidal activity against Culex mosquitoes, with LC$_{50}$ values as low as 2 μg/mL. Although this compound’s efficacy remains untested, its structural similarity to active diamides suggests potential utility in vector control.

Future Research Directions

• Synthetic Optimization: Develop enantioselective cyclopropanation protocols to access stereoisomers for chiral activity studies.

• Biological Screening: Evaluate affinity for neurological targets (e.g., NMDA receptors, monoamine transporters) and antimicrobial activity against resistant pathogens.

• Computational Modeling: Perform molecular dynamics simulations to predict metabolite formation and off-target interactions.